molecular formula C12H17NO3 B8326341 (Pyridin-2-yl-methoxy)-acetic acid t-butyl ester

(Pyridin-2-yl-methoxy)-acetic acid t-butyl ester

Cat. No.: B8326341
M. Wt: 223.27 g/mol
InChI Key: DUSXOJGTAZKPBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Pyridin-2-yl-methoxy)-acetic acid t-butyl ester is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17NO3

Molecular Weight

223.27 g/mol

IUPAC Name

tert-butyl 2-(pyridin-2-ylmethoxy)acetate

InChI

InChI=1S/C12H17NO3/c1-12(2,3)16-11(14)9-15-8-10-6-4-5-7-13-10/h4-7H,8-9H2,1-3H3

InChI Key

DUSXOJGTAZKPBE-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)COCC1=CC=CC=N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 0.5 mL (5.18 mmol) 2-pyridylmethanol in 20 mL THF at 0° C. was added 270 mg (6.75 mmol) NaH and the reaction stirred for 0.25 h. Then 0.82 mL t-butylbromoacetate was added and the reaction warmed to rt and stirred for 12 days. The reaction was poured into 100 mL H2O, extracted with CH2Cl2 (2×100 mL), the combined organic layers washed with brine, dried over MgSO4, filtered, and the solvent removed under reduced pressure to give 1.16 g (61%) as a brown oil.
Quantity
0.5 mL
Type
reactant
Reaction Step One
Name
Quantity
270 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.82 mL
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Three

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